N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-6-methoxy-1H-indole-2-carboxamide

• IUPAC Name: N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]-6-methoxy-1H-indole-2-carboxamide
• InChI: InChI=1S/C20H21N5O2S/c1-12-8-13(2)25(24-12)20-22-15(11-28-20)6-7-21-19(26)18-9-14-4-5-16(27-3)10-17(14)23-18/h4-5,8-11,23H,6-7H2,1-3H3,(H,21,26)
• InChI Key: PXBQHYQXOBQYKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)CCNC(=O)C3=CC4=C(N3)C=C(C=C4)OC)C
• Molecular Formula: C20H21N5O2S
• Molecular Weight: 395.5 g/mol
• CAS No.: 1421495-15-9

Description

N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-6-methoxy-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C20H21N5O2S and its molecular weight is 395.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Anticancer Applications

Researchers have synthesized pyrazolo[3,4,5-kl]acridine and indolo[2,3-a]acridine derivatives, showing that certain carboxamide compounds exhibit significant cytotoxicity in various cell lines, suggesting potential anticancer applications. The synthesis process involves reactions of ethyl dioxoacridine carboxylate with hydrazine derivatives, followed by aromatization and conversion to carboxamides, indicating a methodology for developing potential anticancer agents (X. Bu, Junjie Chen, L. Deady, W. Denny, 2002).

Mechanistic Studies and Novel Reactions

The study of ethyl chloromethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea showcases an ANRORC rearrangement mechanism, leading to the formation of formamides. This research provides insight into novel reaction pathways and mechanisms involving pyrazole derivatives, which could be applied to the synthesis of compounds with similar structures for various applications (I. V. Ledenyova, A. V. Falaleev, K. Shikhaliev, E. A. Ryzhkova, F. Zubkov, 2018).

Antibacterial Agents Development

Research into 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones has yielded novel analogs demonstrating promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These findings highlight the potential for developing new antibacterial agents from pyrazole and thiazole derivatives, underscoring the compound's relevance in medicinal chemistry for targeting resistant bacterial strains (M. Palkar, A. Patil, Girish Hampannavar, Mahamadhanif S. Shaikh, H. Patel, A. Kanhed, M. Yadav, R. Karpoormath, 2017).